Vinyl caffeate

• CAS RN: 179694-77-0
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: ethenyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C11H10O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h2-7,12-13H,1H2/b6-4+
• InChI Key: XVCVDNKCUNGTRP-GQCTYLIASA-N
• Isomeric SMILES: C=COC(=O)/C=C/C1=CC(=C(C=C1)O)O
• SMILES: C=COC(=O)C=CC1=CC(=C(C=C1)O)O
• melting_point: 133-140°C
• physical_description: Solid
• synonyms: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, ethenyl ester, (2E)- (9CI)

Description

Vinyl caffeate is a natural compound that has been found to possess various biological activities. It is a derivative of caffeic acid, which is a common phenolic acid found in plants. Vinyl caffeate has been studied extensively for its potential therapeutic properties and has shown promising results in various scientific research studies.

Scientific Research Applications

Antioxidant Applications

Vinyl caffeate and its derivatives have shown significant potential in various applications due to their antioxidant properties. For instance:

• Food Packaging : Research has demonstrated the effectiveness of incorporating caffeic acid (CA), a polyphenol with high antioxidant effects, into ethylene vinyl alcohol copolymer (EVOH) films. These films exhibit improved strength and radical scavenging activity, making them suitable for food packaging applications (Luzi, Torre, & Puglia, 2020).

• Food Antioxidants : Vinyl caffeate has been used in the synthesis of phytosteryl caffeates, which have demonstrated higher antioxidant activity compared to caffeic acid and are effective in preventing oxidative degradation in food systems (Tan & Shahidi, 2012).

• Biomedical Applications : The development of degradable vinyl polymers, where vinyl caffeate could potentially play a role, is of great importance in biomedical applications due to the need for materials that can degrade after fulfilling their purpose (Delplace & Nicolas, 2015).

• Natural Antioxidants : Isolation of vinyl caffeate from Perilla frutescens, a Japanese medicinal plant, highlights its potential as a natural antioxidant source (Tada, Matsumoto, Yamaguchi, & Chiba, 1996).

Other Applications

Vinyl caffeate's applications extend beyond its antioxidant properties:

• Environmental Applications : It can be involved in processes like the electrochemical oxidation of caffeine in wastewater treatment, showcasing its relevance in environmental applications (Al-Qaim, Mussa, Othman, & Abdullah, 2015).

• Pharmaceutical and Cosmetic Industries : Vinyl caffeate derivatives have been studied for their roles in the pharmaceutical and cosmetics sectors due to their biological activities, such as anti-inflammatory and anti-carcinogenic potentials (Tan & Shahidi, 2012).

• Selective Adsorption : Vinyl caffeate derivatives have been used in the development of selective adsorption materials, such as molecularly imprinted polymers for caffeine, highlighting their potential in separation and purification processes (Rajabi Khorrami & Rashidpur, 2012).